Cas no 2244684-38-4 (Boc-PEG4-acid)

• Product Name: Boc-PEG4-acid
• CAS No: 2244684-38-4
• MF: C₁₆H₃₀O₉
• MW: 366.404006481171
• CID: 4711512
• PubChem ID: 135357498
• Update Time: 2025-10-28

Boc-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• Boc-PEG4-acid
• HOOCCH2O-PEG4-CH2COOtBu
• 2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• Acid-CH2-PEG5-CH2-t-butyl ester
• HY-138379
• CS-0148090
• 17-(tert-butoxy)-17-oxo-3,6,9,12,15-pentaoxaheptadecanoic acid
• DA-61829
• SCHEMBL20534803
• AKOS040757467
• 2244684-38-4

• Inchi： 1S/C16H30O9/c1-16(2,3)25-15(19)13-24-11-9-22-7-5-20-4-6-21-8-10-23-12-14(17)18/h4-13H2,1-3H3,(H,17,18)
• InChI Key： ZOXZFKQMVIWHSF-UHFFFAOYSA-N
• SMILES： O(C(COCCOCCOCCOCCOCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 366.18898253g/mol
• Monoisotopic Mass: 366.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110

Additional information on Boc-PEG4-acid

Recent Advances in the Application of 2244684-38-4 and Boc-PEG4-acid in Chemical Biology and Pharmaceutical Research

The chemical compound 2244684-38-4 and the product Boc-PEG4-acid have garnered significant attention in recent years due to their versatile applications in chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest advancements involving these two key components, highlighting their roles in drug discovery, bioconjugation, and targeted therapy development.

2244684-38-4, a unique chemical identifier, has been the subject of several recent studies exploring its potential as a building block for novel therapeutic agents. Its structural properties make it an attractive candidate for the development of small-molecule inhibitors and modulators of biological pathways. Recent publications have demonstrated its efficacy in targeting specific enzymes involved in inflammatory and oncogenic processes, offering new avenues for drug design.

Boc-PEG4-acid, a polyethylene glycol (PEG)-based linker, has become increasingly popular in bioconjugation strategies. Its ability to provide solubility, reduce immunogenicity, and improve pharmacokinetic properties has made it a valuable tool in the development of antibody-drug conjugates (ADCs) and other targeted delivery systems. Recent studies have optimized the use of Boc-PEG4-acid in the synthesis of complex biomolecules, enhancing their stability and therapeutic efficacy.

One notable study published in the Journal of Medicinal Chemistry investigated the combination of 2244684-38-4 and Boc-PEG4-acid in the design of a new class of proteolysis-targeting chimeras (PROTACs). The researchers utilized 2244684-38-4 as a warhead to target specific proteins of interest, while Boc-PEG4-acid served as a flexible linker to connect the warhead to an E3 ligase recruiter. This innovative approach demonstrated enhanced degradation efficiency and selectivity, paving the way for future therapeutic applications.

In addition to PROTACs, recent research has explored the use of Boc-PEG4-acid in the development of peptide-based therapeutics. A study in Bioconjugate Chemistry highlighted its role in improving the bioavailability and half-life of peptide drugs, addressing one of the major challenges in peptide therapeutics. The incorporation of Boc-PEG4-acid into peptide sequences was shown to significantly enhance their stability in physiological conditions, making them more viable for clinical use.

Another emerging application of 2244684-38-4 is in the field of chemical probes for studying protein-protein interactions (PPIs). A recent paper in ACS Chemical Biology detailed the synthesis and characterization of a 2244684-38-4-derived probe that selectively binds to a key protein involved in cellular signaling pathways. This probe, coupled with Boc-PEG4-acid for solubility and labeling purposes, provided valuable insights into the dynamics of PPIs, offering potential targets for therapeutic intervention.

Looking ahead, the continued exploration of 2244684-38-4 and Boc-PEG4-acid holds promise for advancing chemical biology and pharmaceutical research. Their combined use in innovative drug delivery systems, targeted therapies, and chemical probes underscores their versatility and potential impact on the field. Future studies are expected to further optimize their applications, addressing current limitations and unlocking new therapeutic possibilities.